Cas no 877648-51-6 (6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate)

• Product Name: 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate
• CAS No: 877648-51-6
• MF: C₁₅H₁₇N₃O₄S
• MW: 335.378182172775
• CID: 5970755
• PubChem ID: 7253904
• Update Time: 2025-05-19

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate
• Acetic acid, 2-(2-methylphenoxy)-, [6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl]methyl ester
• AKOS024657001
• SR-01000021174
• F2527-0100
• HMS2564J08
• SMR000235908
• (6-methyl-3-(methylthio)-5-oxo-1,2,4-triazin-4(5H)-yl)methyl 2-(o-tolyloxy)acetate
• (6-methyl-3-methylsulfanyl-5-oxo-1,2,4-triazin-4-yl)methyl 2-(2-methylphenoxy)acetate
• MLS000722212
• 877648-51-6
• SR-01000021174-1
• [6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-yl]methyl 2-(2-methylphenoxy)acetate
• CHEMBL1504218

• Inchi： 1S/C15H17N3O4S/c1-10-6-4-5-7-12(10)21-8-13(19)22-9-18-14(20)11(2)16-17-15(18)23-3/h4-7H,8-9H2,1-3H3
• InChI Key： WXKSYPJIROLYEE-UHFFFAOYSA-N
• SMILES： C(OCN1C(=O)C(C)=NN=C1SC)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 335.09397721g/mol
• Monoisotopic Mass: 335.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 463.4±55.0 °C(Predicted)
• pka: -0.67±0.20(Predicted)

Additional information on 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate

Introduction to 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate (CAS No. 877648-51-6)

6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate, identified by its CAS number 877648-51-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule features a triazine core with functional groups that make it a versatile intermediate in the development of novel agrochemicals and medicinal agents. The structural motif, combining a methylsulfanyl substituent and an acetate ester, suggests potential biological activity and reactivity that has been explored in recent synthetic chemistry research.

The compound’s chemical structure is characterized by a 5-oxo-4,5-dihydro-1,2,4-triazin scaffold, which is a common framework in biologically active molecules. The presence of a methyl group at the 6-position and a methylsulfanyl group at the 3-position introduces unique electronic and steric properties that influence its reactivity. Additionally, the 2-(2-methylphenoxy)acetate moiety provides an aromatic ring system that can interact with biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in triazine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications of the triazine ring can lead to compounds with antimicrobial, antifungal, and herbicidal properties. The specific arrangement of functional groups in 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate may contribute to its potential as a precursor for synthesizing novel bioactive molecules.

One of the most compelling aspects of this compound is its utility as a building block in organic synthesis. The acetate ester group can be readily modified through various chemical transformations, such as hydrolysis or transesterification, allowing for the introduction of different substituents. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new therapeutic agents. Furthermore, the methylsulfanyl group can participate in sulfur-based reactions, such as thiol addition or disulfide formation, which are relevant in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of small molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can explore the interactions between 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate and potential target proteins or enzymes. These studies have revealed that the compound’s structural features may align well with binding pockets in enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The agrochemical industry has also shown interest in this class of compounds due to their potential as herbicides or plant growth regulators. The combination of a triazine core and an aromatic moiety often results in molecules that exhibit herbicidal activity by inhibiting key enzymes involved in plant growth. Preliminary studies on derivatives of this compound have suggested promising results in controlling weed growth while minimizing toxicity to crops.

Synthetic methodologies for preparing 6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-1,2,4-triazin-4-ylmethyl 2-(2-methylphenoxy)acetate have been optimized to ensure high yields and purity. Researchers have employed multi-step synthetic routes involving condensation reactions between appropriately substituted precursors followed by functional group transformations. Advances in catalytic systems have further improved the efficiency of these synthetic pathways.

The safety profile of this compound is another critical consideration. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation or unwanted reactions. Additionally, environmental impact assessments are necessary when considering large-scale applications.

Future research directions for this compound include exploring its role as a scaffold for drug discovery programs. By modifying its core structure or introducing new functional groups, scientists can generate libraries of derivatives with tailored biological activities. High-throughput screening methods combined with structure-based drug design approaches will be instrumental in identifying lead compounds for further development.

In conclusion,6-methyl-3-(methylsulfanyl)-5-oxo-4,5-dihydro-[email protected] triazin[...](CAS No. [email protected]) represents a fascinating molecule with potential applications across multiple domains including pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further exploration through both experimental and computational studies.